Cas no 2098111-84-1 (1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine)

• Product Name: 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine
• CAS No: 2098111-84-1
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5725595
• PubChem ID: 121204818
• Update Time: 2025-05-24

1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-6-phenyl-6,8-dihydro-5H-imidazo[5,1-c][1,4]oxazine
• 2098111-84-1
• 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine
• F1907-8889
• AKOS026713173

• Inchi： 1S/C13H13ClN2O/c14-6-11-12-8-17-13(7-16(12)9-15-11)10-4-2-1-3-5-10/h1-5,9,13H,6-8H2
• InChI Key： UYPFJRLWHAZAFF-UHFFFAOYSA-N
• SMILES： ClCC1=C2COC(C3C=CC=CC=3)CN2C=N1

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Additional information on 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine

1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine

The compound 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine (CAS No. 209811-84-1) is a highly specialized heterocyclic compound with unique structural and chemical properties. This compound belongs to the class of imidazo[oxazine] derivatives, which have garnered significant attention in recent years due to their potential applications in drug design and materials science. The molecule features a fused bicyclic system comprising an imidazole ring and an oxazine ring, with a chloromethyl group attached at the 1-position and a phenyl group at the 6-position. These substituents contribute to the compound's reactivity, stability, and biological activity.

Recent studies have highlighted the importance of imidazo[oxazine] derivatives in medicinal chemistry. Researchers have explored their potential as scaffolds for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The chloromethyl group in this compound serves as a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored properties. For instance, substitution at the chloromethyl position can lead to the formation of amine-containing analogs, which are often crucial in pharmacological applications.

The phenyl group attached to the imidazo[oxazine] core introduces aromaticity and enhances the compound's hydrophobicity, which can be advantageous in drug design for improving membrane permeability and binding affinity to target proteins. Additionally, the fused bicyclic system provides rigidity to the molecule, which is essential for maintaining specific conformational states required for biological activity.

From a synthetic perspective, 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine is typically synthesized through multi-step processes involving nucleophilic aromatic substitution or cyclocondensation reactions. The synthesis often requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined these processes, making them more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in several fields. In drug discovery, it has been investigated as a potential lead compound for developing kinase inhibitors due to its ability to bind to specific protein targets with high affinity. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that the imidazo[oxazine] core exhibits strong fluorescence under certain conditions, making it a potential candidate for fluorescent labeling in bioimaging applications. This property is particularly valuable in biomedical research where non-invasive monitoring of cellular processes is required.

Another area of interest is the use of this compound as a building block for supramolecular chemistry. The ability to form hydrogen bonds and π–π interactions with other molecules enables its incorporation into self-assembled structures with defined morphologies and functionalities.

In conclusion, 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine (CAS No. 209811-84-1) represents a versatile platform for exploring novel chemical entities with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in both academia and industry.